Cas no 2228251-43-0 (3-(2-methoxyethyl)piperidin-3-ol)

• Product Name: 3-(2-methoxyethyl)piperidin-3-ol
• CAS No: 2228251-43-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6370945
• PubChem ID: 165964637
• Update Time: 2025-05-21

3-(2-methoxyethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)piperidin-3-ol
• 2228251-43-0
• EN300-1835361

• Inchi： 1S/C8H17NO2/c1-11-6-4-8(10)3-2-5-9-7-8/h9-10H,2-7H2,1H3
• InChI Key： YRGMHWXVZNZWOI-UHFFFAOYSA-N
• SMILES： OC1(CCOC)CNCCC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2-methoxyethyl)piperidin-3-ol

3-(2-Methoxyethyl)piperidin-3-ol: A Comprehensive Overview

3-(2-Methoxyethyl)piperidin-3-ol, also known by its CAS number 2228251-43-0, is a versatile organic compound with a rich history in chemical research and industrial applications. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and its structure incorporates a methoxyethyl group attached to the piperidine ring at the 3-position. The presence of both hydroxyl and ether functionalities in its structure makes it highly reactive and amenable to various chemical transformations.

Recent studies have highlighted the potential of 3-(2-methoxyethyl)piperidin-3-ol in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules, including antidepressants, antipsychotics, and analgesics. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against serotonin reuptake inhibitors, suggesting its potential in developing new-generation antidepressants.

The synthesis of 3-(2-methoxyethyl)piperidin-3-ol has been optimized over the years, with modern methods emphasizing sustainability and efficiency. Traditional approaches involved multi-step reactions, often requiring hazardous reagents. However, recent advancements have introduced catalytic asymmetric synthesis techniques that not only improve yield but also reduce environmental impact. For example, a 2022 report in *Green Chemistry* detailed the use of enzymatic catalysts to synthesize this compound with high enantioselectivity.

In terms of physical properties, 3-(2-methoxyethyl)piperidin-3-ol is typically a white crystalline solid with a melting point of approximately 150°C. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for various laboratory applications. The compound's stability under standard conditions has been well-documented, though it may undergo hydrolysis under strongly acidic or basic conditions.

One of the most significant applications of 3-(2-methoxyethyl)piperidin-3-ol lies in its use as an intermediate in pharmaceutical manufacturing. Its ability to form stable bonds with other functional groups makes it invaluable in constructing complex molecular architectures. For instance, it serves as a key precursor in the synthesis of certain beta-lactam antibiotics and nonsteroidal anti-inflammatory drugs (NSAIDs). Recent research has also explored its role in peptide synthesis, where it acts as a protecting group for amino acids during reaction sequences.

The pharmacokinetic profile of 3-(2-methoxyethyl)piperidin-3-ol has been studied extensively, particularly in preclinical models. Studies indicate that it exhibits moderate absorption rates when administered orally and shows a favorable distribution profile across various tissues. Its metabolism primarily occurs via cytochrome P450 enzymes, leading to the formation of hydroxylated metabolites that are subsequently excreted through urine.

From an industrial perspective, the demand for 3-(2-methoxyethyl)piperidin-3-ol has grown significantly due to its increasing use in specialty chemicals and agrochemicals. Its role as a chiral auxiliary in asymmetric synthesis has further cemented its importance in modern organic chemistry. A 2021 review in *Chemical Reviews* highlighted its utility in synthesizing enantiomerically pure compounds, which are critical for drug development.

In conclusion, 3-(2-methoxyethyl)piperidin-3-ol (CAS No: 2228251-43-0) stands out as a pivotal compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, ensure its continued relevance in both academic research and industrial settings. As ongoing studies uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future innovations in chemistry and medicine.